Trk Receptor Inhibitor
  • GNF-5837
    GNF-5837
    • Cat. No.:
    • B607706
    • CAS No.:
    • 1033769-28-6
    • Molecular Formula:
    • C28H21F4N5O2
    • Molecular Weight:
    • 535.5 g/mol
    Description
    Tropomyosin-related kinases (Trks) are receptor tyrosine kinases activated by peptides, including neurotrophins. They have prominent roles in the development of central and peripheral nervous systems, vascular c...
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  • GNF-8625
    GNF-8625
    • Cat. No.:
    • B607711
    • CAS No.:
    • 1196546-33-4
    • Molecular Formula:
    • C31H30FN7O
    • Molecular Weight:
    • 535.63
    Description
    GNE-8525 is a potent and selective pan-TRK inhibitor. GNE-8525 demonstrated potent antiproliferation activity with IC50 = 0.003 μM. In a tumor xenograft model derived from the KM12 cell line, GNE-8525 demonst...
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  • Tamnorzatinib
    Tamnorzatinib
    • Cat. No.:
    • B609754
    • CAS No.:
    • 1646839-59-9
    • Molecular Formula:
    • C32H26N4O6
    • Molecular Weight:
    • 562.6 g/mol
    Description
    Tamnorzatinib is under investigation in clinical trial NCT03176277 (A Study of ONO-7475 in Patients With Acute Leukemias).
    Tamnorzatinib is an orally available and selective inhibitor of the receptor tyrosine...
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  • Sitravatinib Malate
    Sitravatinib Malate
    • Cat. No.:
    • B3325933
    • CAS No.:
    • 2244864-88-6
    • Molecular Formula:
    • C37H35F2N5O9S
    • Molecular Weight:
    • 763.8 g/mol
    Description
    Sitravatinib Malate is the malate form of sitravatinib, an orally bioavailable, receptor tyrosine kinase (RTK) inhibitor, with potential antineoplastic activity. Upon administration, sitravatinib binds to and in...
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  • Sacibertinib
    Sacibertinib
    • Cat. No.:
    • B10830820
    • CAS No.:
    • 1351941-69-9
    • Molecular Formula:
    • C32H31ClN6O4
    • Molecular Weight:
    • 599.1 g/mol
    Description
    Sacibertinib is an orally bioavailable, irreversible dual kinase inhibitor of epidermal growth factor receptor (EGFR;  ErbB1) and human epidermal growth factor receptor 2 (HER2;  EGFR2;  ErbB2), w...
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  • Protein kinase inhibitor 4
    Protein kinase inhibitor 4
    • Cat. No.:
    • B12394470
    • CAS No.:
    • Molecular Formula:
    • C25H24F2N6O3S
    • Molecular Weight:
    • 526.6 g/mol
    Description
    Protein kinase inhibitor 4 is a useful research compound. Its molecular formula is C25H24F2N6O3S and its molecular weight is 526.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Protein kin...
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  • Trk-IN-19
    Trk-IN-19
    • Cat. No.:
    • B12395496
    • CAS No.:
    • Molecular Formula:
    • C22H26FN5O2
    • Molecular Weight:
    • 411.5 g/mol
    Description
    Trk-IN-19 is a useful research compound. Its molecular formula is C22H26FN5O2 and its molecular weight is 411.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Trk-IN-19 suitable for many re...
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  • Trk-IN-17
    Trk-IN-17
    • Cat. No.:
    • B12419028
    • CAS No.:
    • Molecular Formula:
    • C21H21F2N7S
    • Molecular Weight:
    • 441.5 g/mol
    Description
    Trk-IN-17 is a useful research compound. Its molecular formula is C21H21F2N7S and its molecular weight is 441.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Trk-IN-17 suitable for many re...
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  • PF-06737007
    PF-06737007
    • Cat. No.:
    • B15618037
    • CAS No.:
    • 1863905-38-7
    • Molecular Formula:
    • C25H28F4N2O6
    • Molecular Weight:
    • 528.5 g/mol
    Description
    PF-06737007 is a useful research compound. Its molecular formula is C25H28F4N2O6 and its molecular weight is 528.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06737007 suitable for ma...
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  • NMS-P626
    NMS-P626
    • Cat. No.:
    • B15620068
    • CAS No.:
    • Molecular Formula:
    • C28H35F2N7O4S
    • Molecular Weight:
    • 603.7 g/mol
    Description
    NMS-P626 is a useful research compound. Its molecular formula is C28H35F2N7O4S and its molecular weight is 603.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NMS-P626 suitable for many re...
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